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Compound of Interest

Compound Name: NH2-PEG8-OH

Cat. No.: B1665985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and disposal

procedures for NH2-PEG8-OH (amino-PEG8-alcohol), a heterobifunctional PROTAC linker

used in bioconjugation and drug delivery systems. Adherence to these guidelines is crucial for

ensuring laboratory safety and maintaining the integrity of experimental outcomes.

Chemical Identification and Properties
NH2-PEG8-OH is a polyethylene glycol (PEG) derivative containing a terminal primary amine

group and a terminal hydroxyl group. The eight-unit PEG chain imparts hydrophilicity, which

can be advantageous in biological applications.

Table 1: Physicochemical Properties of NH2-PEG8-OH
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Property Value Source(s)

Chemical Name

2-[2-[2-[2-[2-[2-[2-(2-

aminoethoxy)ethoxy]ethoxy]et

hoxy]ethoxy]ethoxy]ethoxy]eth

anol

PubChem

Synonyms

Amino-PEG8-alcohol, 1-

Aminooctaethylene Glycol,

NH2-PEG8-OH

Biopharma PEG, MedKoo

Biosciences[1][2]

CAS Number 352439-37-3 MedchemExpress

Molecular Formula C16H35NO8
MedchemExpress, Biopharma

PEG[1]

Molecular Weight 369.45 g/mol
MedchemExpress, Santa Cruz

Biotechnology[3]

Appearance
Not specified, likely a viscous

liquid or low-melting solid

General knowledge of PEG

compounds

Purity ≥95% or >95%
Biopharma PEG, MedKoo

Biosciences[1][2]

Hazard Identification and Safety Data
Based on available Safety Data Sheets (SDS), NH2-PEG8-OH is classified as a hazardous

substance that can cause skin and eye irritation.

Table 2: GHS Hazard Classification for NH2-PEG8-OH
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

corrosion/irritatio

n

2
H315: Causes

skin irritation.
alt text Warning

Serious eye

damage/eye

irritation

2A

H319: Causes

serious eye

irritation.

alt text Warning

Source: MedchemExpress Safety Data Sheet

Toxicological Information
Specific quantitative toxicological data such as LD50 or LC50 values for NH2-PEG8-OH are

not readily available in the public domain. Therefore, it is essential to handle this compound

with caution, assuming it may have uncharacterized toxicological properties.

Handling Precautions and Personal Protective
Equipment (PPE)
Proper handling procedures are critical to minimize the risk of exposure and ensure a safe

laboratory environment.

Engineering Controls
Work in a well-ventilated area. For procedures that may generate aerosols or mists, a

chemical fume hood is recommended.

Ensure that an eyewash station and a safety shower are readily accessible in the work area.

Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling NH2-PEG8-OH:

Eye and Face Protection: Chemical safety goggles with side shields or a face shield are

mandatory to protect against splashes.
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Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Inspect

gloves for any signs of damage before use and dispose of them properly after handling the

compound.

Body Protection: A laboratory coat must be worn to protect skin and clothing.

General Hygiene Practices
Wash hands thoroughly with soap and water after handling the chemical, before breaks, and

at the end of the workday.

Do not eat, drink, or smoke in the laboratory.

Avoid inhalation of any mists or vapors.

Avoid direct contact with skin and eyes.

Experimental Protocols
While specific experimental protocols should be developed and validated for each application,

the following provides a general workflow for handling and using amine-terminated PEG linkers

like NH2-PEG8-OH.

Preparation
Reaction Cleanup & Disposal

Start: 
 Gather Materials & PPE

Equilibrate Reagent 
 to Room Temperature

Prevent 
 Condensation Prepare Stock Solution 

 (e.g., in anhydrous DMSO or DMF)
Add NH2-PEG8-OH 
 to Reaction Mixture

Use in 
 Experiment Incubate as per 

 Protocol
Quench Reaction 

 (if applicable) Purify Product Dispose of Waste 
 Properly End

Click to download full resolution via product page

Caption: A generalized experimental workflow for handling NH2-PEG8-OH.

Preparation of Stock Solutions
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Allow the sealed container of NH2-PEG8-OH to equilibrate to room temperature before

opening to prevent moisture condensation.

As NH2-PEG8-OH is likely a viscous liquid or low-melting solid, it is recommended to

prepare a stock solution for easier handling.

Use an anhydrous solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

to dissolve the reagent.

Store stock solutions at -20°C in tightly sealed containers. Avoid repeated freeze-thaw

cycles.

Reaction Conditions
The primary amine group of NH2-PEG8-OH is reactive with carboxylic acids, activated NHS

esters, and carbonyls (ketones, aldehydes).

Reactions involving the amine group are typically performed in non-amine-containing buffers

at a pH of 7-9 (e.g., PBS, HEPES, or borate buffer). Buffers containing primary amines, such

as Tris or glycine, should be avoided as they will compete in the reaction.

First Aid Measures
In the event of exposure, follow these first aid procedures immediately.

Table 3: First Aid Measures for NH2-PEG8-OH Exposure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1665985?utm_src=pdf-body
https://www.benchchem.com/product/b1665985?utm_src=pdf-body
https://www.benchchem.com/product/b1665985?utm_src=pdf-body
https://www.benchchem.com/product/b1665985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion

If swallowed, do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical

attention.

Source: MedchemExpress Safety Data Sheet

Storage and Stability
Proper storage is essential to maintain the stability and reactivity of NH2-PEG8-OH.

Long-term Storage: Store at -20°C in a dry, dark environment.[2]

Short-term Storage: Can be stored at 4°C for short periods.[2]

Keep the container tightly sealed to protect from light and moisture.

For optimal stability, consider storing under an inert atmosphere (e.g., nitrogen or argon).

Spill Management and Disposal
In the event of a spill, and for routine disposal of waste, the following procedures should be

followed.
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Spill Occurs
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Caption: A workflow for the safe management of an NH2-PEG8-OH spill.

Spill Management
Evacuate the immediate area.

Ensure adequate ventilation.

Wear the appropriate PPE as described in Section 3.2.

Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or

earth.
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Collect the absorbed material and any contaminated soil into a sealed, properly labeled

container for hazardous waste disposal.

Clean the spill area thoroughly with soap and water.

Waste Disposal
All waste containing NH2-PEG8-OH, including unused product and contaminated materials

(e.g., gloves, pipette tips, absorbent paper), must be collected in a designated, sealed, and

properly labeled hazardous waste container.

Do not dispose of NH2-PEG8-OH down the drain or in regular trash.

Dispose of chemical waste through an approved hazardous waste disposal program in

accordance with local, state, and federal regulations.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety analysis. Users should always consult the most current Safety Data Sheet

(SDS) from the supplier before handling any chemical. All laboratory work should be conducted

by trained professionals in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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